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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preparation of anhydrous
sodium metaborate (NaBO:) from sodium metaborate tetrahydrate (NaBO2:4H20). The
document details the thermal dehydration process, including key transition temperatures, and
presents a standardized experimental protocol. This information is critical for applications
requiring the anhydrous form, such as in the synthesis of borosilicate glasses, as a component
in certain herbicides, and in various industrial processes where water content is a critical

parameter.[1]

Thermal Dehydration Profile

The conversion of sodium metaborate tetrahydrate to its anhydrous form is a multi-step
process involving the sequential removal of water molecules upon heating. The tetrahydrate
first transitions to a dihydrate, then to intermediate hydrates, and finally to the anhydrous salt.
The precise temperatures for these transitions can vary slightly depending on factors such as
heating rate and atmospheric conditions.

Sodium metaborate exists in several hydrated forms, with the most common being the
tetrahydrate (NaBO2-4H20) and the dihydrate (NaBO2-2H20).[2] The thermal decomposition of
these hydrates is a stepwise process that ultimately yields anhydrous sodium metaborate.[2]

The dehydration process can be summarized by the following transitions:
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o Tetrahydrate to Dihydrate: Sodium metaborate tetrahydrate begins to lose water at
approximately 53.5°C (128°F).[3] The stable dihydrate form exists in the temperature range
of 53.6°C to 105°C.

o Dihydrate to Hemihydrate/Intermediate Hydrates: Upon further heating, the dihydrate begins
to lose water around 90°C (194°F).[3] A hemihydrate (NaBO2-0.5H20) is reported to form
from 105°C up to the boiling point. More detailed studies on the dihydrate show the formation
of an intermediate 1/3 hydrate (Nas[B3Os(OH)z]) between 83°C and 155°C.[2][4][5]

e Formation of Anhydrous Sodium Metaborate: The final loss of water to form anhydrous
sodium metaborate (NaBO2z) occurs at higher temperatures. Studies indicate this final
dehydration step takes place between 249°C and 280°C.[2][4][5] To ensure complete
conversion to the anhydrous form, heating at temperatures above 350°C is recommended.[5]
The anhydrous salt fuses into a clear glass at 966°C (1770°F).[3][6]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the thermal
dehydration of sodium metaborate tetrahydrate.

Table 1: Physical and Chemical Properties of Sodium Metaborate Hydrates

Sodium Metaborate Sodium Metaborate = Anhydrous Sodium

Property Tetrahydrate Dihydrate Metaborate
(NaBO2-4H20) (NaBO2-2H20) (NaBO2)
Molar Mass ( g/mol ) 137.86[7] 101.83[6] 65.80[7]
White crystalline White crystalline White, odorless
Appearance _ .
granules[3] granules[3] crystalline solid[7]
Specific Gravity 1.74[3][6] 1.90[3][6] 2.464[8]
Water of
52.26[6] 35.39[6] 0

Crystallization (%)

Anhydrous Equivalent

47.73[6 64.62[6 100
%) [6] [6]
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Table 2: Key Dehydration Temperatures

Dehydration Step

Onset Temperature

Temperature Range

Final Product

Tetrahydrate -
Dihydrate

~53.5°C (128°F)[3]

53.6°C - 105°C

NaBO2-2H20

Dihydrate -

Intermediate Hydrates

~90°C (194°F)[3]

83°C - 155°C[2][4][5]

NaBO2:0.5H20 /
Nas[B3Os(OH)2]

Intermediate Hydrates

- Anhydrous

>155°C

249°C - 280°C[2][4][5]
(complete dehydration
>350°C[5])

NaBO:2

Fusion of Anhydrous
Salt

966°C (1770°F)[3][6]

N/A

Molten NaBO:

Experimental Protocol

This protocol describes a method for the preparation of anhydrous sodium metaborate from

sodium metaborate tetrahydrate by controlled thermal dehydration in a laboratory setting.

Materials:

Analytical balance

Procedure:

Sodium Metaborate Tetrahydrate (NaBO2-4Hz0)
High-temperature crucible (e.g., porcelain or alumina)

Muffle furnace with programmable temperature control

Dessicator with a suitable desiccant (e.g., anhydrous calcium chloride or silica gel)

o Sample Preparation: Accurately weigh a desired amount of sodium metaborate

tetrahydrate into a pre-weighed, dry high-temperature crucible.
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« Initial Dehydration (Formation of Dihydrate): Place the crucible containing the sample into
the muffle furnace. Gradually heat the sample from ambient temperature to 110°C at a
controlled rate (e.g., 5°C/minute). Hold the temperature at 110°C for 2 hours to ensure the
complete conversion of the tetrahydrate to the dihydrate.

 Intermediate Dehydration: Increase the furnace temperature from 110°C to 160°C at a rate
of 5°C/minute. Maintain the temperature at 160°C for 2 hours to drive off further water
molecules and form the intermediate hydrates.

o Final Dehydration (Formation of Anhydrous Salt): Increase the furnace temperature from
160°C to 400°C at a rate of 10°C/minute. Hold the temperature at 400°C for 4 hours to
ensure the complete removal of all water of crystallization and the formation of anhydrous
sodium metaborate. A temperature of over 350°C is recommended for complete dehydration.

[5]

o Cooling and Storage: After the heating cycle is complete, turn off the furnace and allow it to
cool down to ambient temperature. Once cooled, immediately transfer the crucible containing
the anhydrous sodium metaborate to a desiccator to prevent rehydration from atmospheric
moisture.

 Verification (Optional): The final product can be weighed to determine the mass loss, which
should correspond to the theoretical mass of water in the starting tetrahydrate. Further
characterization using techniques such as X-ray diffraction (XRD) or thermogravimetric
analysis (TGA) can be performed to confirm the anhydrous state.

Visualizations

The following diagrams illustrate the logical workflow of the experimental procedure for
preparing anhydrous sodium metaborate.
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Caption: Experimental workflow for the preparation of anhydrous sodium metaborate.
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Caption: Stepwise thermal dehydration pathway of sodium metaborate tetrahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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